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Compound of Interest

Compound Name: 7-Octenoic acid

Cat. No.: B094108

An In-depth Technical Guide for Scientists and Drug Development Professionals

7-Octenoic acid, a medium-chain fatty acid, is a valuable building block in organic synthesis
and various research applications.[1][2] Understanding its hazardous properties and handling
requirements is paramount for ensuring laboratory safety. This technical guide provides a
comprehensive overview of the material safety data for 7-Octenoic acid, tailored for
researchers, scientists, and professionals in drug development.

Core Safety & Physical Data

7-Octenoic acid is classified as a hazardous substance. Adherence to safety protocols is
crucial to prevent adverse health effects and environmental contamination. The following tables
summarize the key safety and physical characteristics of this compound.

GHS Hazard Identification and Classification
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Physical and Chemical Properties

Property Value Source
Molecular Formula CsH1402 PubChem[1], Sigma-Aldrich[4]
Molecular Weight 142.20 g/mol PubChem[1], Sigma-Aldrich[4]
Appearance Liquid Sigma-Aldrich[4][6]
Density 0.925 g/mL at 25 °C Sigma-Aldrich[4][6]
Flash Point > 110 °C (> 230 °F) - closed Sigma-Aldrich[4][6]
cup
Refractive Index n20/D 1.442 Sigma-Aldrich[4][6]
pKa 4.77 £ 0.10 (Predicted) ChemicalBook][3]

Water Solubility

683.4 mg/L @ 25 °C

(estimated)

The Good Scents Company[7]

Experimental Protocols: First Aid Measures
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In the event of exposure to 7-Octenoic acid, immediate and appropriate first aid is critical. The
following protocols are based on standard safety data sheet recommendations.

General Advice: Consult a physician. Show this safety data sheet to the doctor in attendance.

[5]

If Inhaled:

Move the person into fresh air.

If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.

Consult a physician.[5]

In Case of Skin Contact:

o Immediately take off contaminated clothing and shoes.

o Wash off with soap and plenty of water.

e Consult a physician.[5]

In Case of Eye Contact:

e Rinse thoroughly with plenty of water for at least 15 minutes.
» Remove contact lenses, if present and easy to do. Continue rinsing.[3]
e Immediately call a POISON CENTER or doctor/physician.[5]
If Swallowed:

e Do NOT induce vomiting.

e Never give anything by mouth to an unconscious person.

¢ Rinse mouth with water.
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e Consult a physician.[5]

Safe Handling and Storage Workflow

Proper handling and storage procedures are essential to minimize the risks associated with 7-
Octenoic acid. The following workflow diagram illustrates the key steps from procurement to
disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 7-Octenoic acid.

Hazard Communication and Response Logic

The Globally Harmonized System (GHS) provides a logical framework for communicating
hazards and the necessary precautionary measures. The diagram below illustrates the
relationship between the identified hazards of 7-Octenoic acid and the corresponding
response actions.

Click to download full resolution via product page
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Caption: GHS Hazard and Precautionary Statement Relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [7-Octenoic Acid: A Comprehensive Material Safety Data
Sheet for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b094108#7-octenoic-acid-material-safety-data-sheet-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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